Cas no 103667-67-0 (Aerophobin 1)

• Product name: Aerophobin 1
• CAS No: 103667-67-0
• MF: C₁₅H₁₆Br₂N₄O₄
• MW: 476.12
• CID: 2064734
• PubChem ID: 14484009

Aerophobin 1 Chemical and Physical Properties

Names and Identifiers

• Aerophobin 1
• aerophobin-1
• (5R,10S)-N-(2-(1H-Imidazol-4-yl)ethyl)-7,9-dibromo-10-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide
• rel-(5R,10S)-7,9-Dibromo-10-hydroxy-N-[2-(1H-imidazol-5-yl)ethyl]-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide
• 103667-67-0
• SCHEMBL8268638
• CHEMBL499178
• DTXSID101103034

• Inchi： InChI=1S/C15H16Br2N4O4/c1-24-12-9(16)4-15(13(22)11(12)17)5-10(21-25-15)14(23)19-3-2-8-6-18-7-20-8/h4,6-7,13,22H,2-3,5H2,1H3,(H,18,20)(H,19,23)/t13-,15+/m1/s1
• InChI Key： MDUQIEXQKMPARD-HIFRSBDPSA-N
• SMILES： COC1=C(C(C2(CC(=NO2)C(=O)NCCC3=CN=CN3)C=C1Br)O)Br

Computed Properties

• Exact Mass: 475.95178g/mol
• Monoisotopic Mass: 473.95383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines